Cas no 2260-37-9 (Benzenemethanol, a-[2-(dimethylamino)-1-methylethyl]-a-phenyl-)

• Product Name: Benzenemethanol, a-[2-(dimethylamino)-1-methylethyl]-a-phenyl-
• CAS No: 2260-37-9
• MF: C₁₈H₂₃NO
• MW: 269.381325006485
• CID: 272373
• PubChem ID: 110988
• Update Time: 2025-04-19

Benzenemethanol, a-[2-(dimethylamino)-1-methylethyl]-a-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-[2-(dimethylamino)-1-methylethyl]-a-phenyl-
• Benzhydrol,a-[2-(dimethylamino)-1-methylethyl]-(6CI,7CI,8CI)
• 3-(dimethylamino)-2-methyl-1,1-diphenylpropan-1-ol
• Α-(2-(DIMETHYLAMINO)-1-METHYLETHYL)BENZHYDROL
• AO-801/41077511
• alpha-(2-(Dimethylamino)-1-methylethyl)benzhydrol
• 2260-37-9
• DTXSID70945257
• NSC403225
• 4-13-00-02214 (Beilstein Handbook Reference)
• 1-Propanol, 3-dimethylamino-1,1-diphenyl-2-methyl-
• Benzhydrol, alpha-(2-(dimethylamino)-1-methylethyl)-
• 3-Dimethylamino-2-methyl-1,1-diphenyl-1-propanol
• NCI60_003798
• 3-(dimethylamino)-2-methyl-1,1-diphenyl-1-propanol
• BRN 2129087
• CHEMBL2008198

• Inchi： 1S/C18H23NO/c1-15(14-19(2)3)18(20,16-10-6-4-7-11-16)17-12-8-5-9-13-17/h4-13,15,20H,14H2,1-3H3
• InChI Key： IFCVOBDIZQICIA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(C1C=CC=CC=1)C(C)CN(C)C

Computed Properties

• Exact Mass: 269.178
• Monoisotopic Mass: 269.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.5Ų